Cas no 1062-98-2 (Adenosine 5'-(pentahydrogen tetraphosphate))

• Product Name: Adenosine 5'-(pentahydrogen tetraphosphate)
• CAS No: 1062-98-2
• MF: C₁₀H₁₇N₅O₁₆P₄
• MW: 587.160925626755
• CID: 174226
• PubChem ID: 14003
• Update Time: 2025-04-19

Adenosine 5'-(pentahydrogen tetraphosphate) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(pentahydrogen tetraphosphate)
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
• adenosine 5'-tetraphosphate
• Adenosine tetraphosphate
• Atetra P
• BRN 0075879
• p4A
• ATPP
• Adenosine-5'-tetraphosphoric acid
• Adenosine 5'-tetraphosphoric acid
• AtetraP
• Adenosine tetraphosphate (6CI)
• Adenosine 5'-tetraphosphate (7CI)
• Adenosine 5'-(pentahydrogen tetraphosphate)
• UNII-DBK98M4ZT7
• SCHEMBL376008
• BDBM50292504
• Adenosine 5-tetraphosphate
• ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl pentahydrogen tetraphosphate
• Q27103009
• DBK98M4ZT7
• 4-26-00-03658 (Beilstein Handbook Reference)
• 1062-98-2
• Adenosine-5'-Tetraphosphate
• adenosine 5''-(pentahydrogen tetraphosphate)
• C10H17N5O16P4
• DTXSID901261206
• CHEBI:18334
• C03483
• CHEMBL490984
• C10-H17-N5-O16-P4
• {[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}phosphonic acid
• Adenosine tetraphosphate (6CI)
• AtetraP
• 5'-O-[(S)-hydroxy{[(R)-hydroxy{[(S)-hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl]oxy}phosphoryl]adenosine

• Inchi： 1S/C10H17N5O16P4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(28-10)1-27-33(21,22)30-35(25,26)31-34(23,24)29-32(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H,25,26)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• InChI Key： WWMWAMFHUSTZTA-KQYNXXCUSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 586.96221
• Monoisotopic Mass: 586.962076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.8
• Topological Polar Surface Area: 326

Experimental Properties

• Density: 2.74
• Boiling Point: 1020.7°Cat760mmHg
• Flash Point: 571.1°C
• PSA: 325.66
• LogP: -0.93080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside polyphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside polyphosphates